Cas no 345311-00-4 (1-(pyridin-3-yl)piperazin-2-one)

• Product Name: 1-(pyridin-3-yl)piperazin-2-one
• CAS No: 345311-00-4
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• MDL: MFCD07373444
• CID: 919300
• PubChem ID: 21865009
• Update Time: 2025-04-19

1-(pyridin-3-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-pyridinyl)-2-Piperazinone
• 1-pyridin-3-ylpiperazin-2-one
• Piperazinone, 1-(3-pyridinyl)- (9CI)
• 1-(3-pyridinyl)piperazin-2-one
• 1-(3-PYRIDINYL)-PIPERAZINONE
• 1-(PYRIDIN-3-YL)PIPERAZIN-2-ONE
• AB37107
• AG-F-18203
• CTK4H2545
• KB-215920
• PIPERAZINONE, 1-(3-PYRIDINYL)-
• SureCN5765571
• 345311-00-4
• AKOS006286070
• CS-0233981
• DA-06604
• Z1198172663
• EN300-137550
• DTXSID70619047
• F8889-6760
• LCLQIOFEFBAKAH-UHFFFAOYSA-N
• SCHEMBL5765571
• 1-(pyridin-3-yl)piperazin-2-one

• MDL： MFCD07373444
• Inchi： 1S/C9H11N3O/c13-9-7-11-4-5-12(9)8-2-1-3-10-6-8/h1-3,6,11H,4-5,7H2
• InChI Key： LCLQIOFEFBAKAH-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1C1C=NC=CC=1

Computed Properties

• Exact Mass: 177.09033
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 432.5±35.0 °C at 760 mmHg
• Flash Point: 215.4±25.9 °C
• PSA: 45.23
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(pyridin-3-yl)piperazin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)